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Cat. No.: B2754916 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for generating and validating RNF114

knockout cell lines using CRISPR-Cas9 technology. The protocols detailed below are intended

for research purposes and should be performed in a suitably equipped laboratory by trained

personnel.

Introduction
RNF114 (Ring Finger Protein 114) is an E3 ubiquitin ligase that plays a crucial role in various

cellular processes, including the DNA damage response (DDR), innate immunity, and cell cycle

regulation.[1][2][3] Its involvement in key signaling pathways, such as NF-κB and RIG-I/MDA5,

has made it a person of interest in several diseases, including psoriasis and cancer.[2][3] The

generation of RNF114 knockout cell lines is a critical step in elucidating its specific functions

and for the development of novel therapeutic strategies.

Principle of RNF114 Knockout using CRISPR-Cas9
The CRISPR-Cas9 system is a powerful and precise genome-editing tool. It utilizes a guide

RNA (sgRNA) to direct the Cas9 nuclease to a specific genomic locus, in this case, the

RNF114 gene. The Cas9 enzyme introduces a double-strand break (DSB) in the DNA. The

cell's natural DNA repair machinery, primarily through the error-prone non-homologous end

joining (NHEJ) pathway, often introduces small insertions or deletions (indels) at the DSB site.
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These indels can cause a frameshift mutation, leading to a premature stop codon and

subsequent knockout of RNF114 protein expression.

Experimental Workflow
The overall workflow for generating RNF114 knockout cell lines is depicted below.
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Phase 1: Design & Preparation

Phase 2: Knockout Generation

Phase 3: Validation

sgRNA Design

Vector Construction

Transfection

Cell Line Selection

Cell Culture

Clonal Selection

Genomic DNA Analysis

Protein Expression Analysis

mRNA Expression Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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